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Compound of Interest

2,6-Dichloro-4-
Compound Name: , .
(trifluoromethoxy)aniline

cat. No.: B1300132

An In-depth Technical Guide to the Material Safety Data Sheet for 2,6-Dichloro-4-
(trifluoromethoxy)aniline

This document provides a comprehensive overview of the safety, handling, and hazardous
properties of 2,6-Dichloro-4-(trifluoromethoxy)aniline, intended for researchers, scientists,
and professionals in drug development.

Section 1: Identification

e Product Name: 2,6-Dichloro-4-(trifluoromethoxy)aniline[1][2]
» Synonyms: Not Available[1]

e CAS Number: 99479-66-0[1][2]

» Intended Use: For Research and Development purposes only. It is not intended for
medicinal, household, or other uses.[2] This compound is utilized as an intermediate in the
synthesis of agricultural chemicals like herbicides and in the development of various
pharmaceutical agents.[3] It also finds applications in material science for enhancing
polymers and as a reagent in analytical chemistry.[3]

Section 2: Hazard Identification
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This chemical is classified as hazardous. The classification is based on its potential to cause
skin irritation, serious eye irritation, and respiratory irritation.[1]

GHS Classification:
o Skin Corrosion/Irritation (Category 2)[1]
o Serious Eye Damage/Eye Irritation (Category 2)[1][2]

o Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation) (Category 3)[1]
[2]

Label Elements:
» Signal Word: Warning[2]
e Hazard Statements:
o H315: Causes skin irritation.[1][2]
o H319: Causes serious eye irritation.[1][2]
o H335: May cause respiratory irritation.[1][2]
e Precautionary Statements:

o Prevention: P261 (Avoid breathing dust/fumes), P264 (Wash skin thoroughly after
handling), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear protective
gloves, protective clothing, eye protection, and face protection).[1][2]

o Response: P302+P352 (IF ON SKIN: Wash with plenty of water), P304+P340 (IF
INHALED: Remove person to fresh air and keep comfortable for breathing),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing), P312 (Call a POISON
CENTER or doctor if you feel unwell), P332+P313 (If skin irritation occurs: Get medical
advice/attention), P337+P313 (If eye irritation persists: Get medical advice/attention),
P362+P364 (Take off contaminated clothing and wash it before reuse).[1][2]
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o Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405
(Store locked up).[1][2]

o Disposal: P501 (Dispose of contents/container to an authorized hazardous or special
waste collection point).[1]

Section 3: Composition and Information on
Ingredients

e Substance: 2,6-Dichloro-4-(trifluoromethoxy)aniline

 Purity: Information on purity is not consistently provided across safety data sheets.

Section 4: First-Aid Measures

Immediate medical attention is crucial in case of exposure. Ensure that medical personnel are
aware of the material involved and take precautions to protect themselves.[4]

o Eye Contact: Immediately rinse cautiously with fresh running water for several minutes.[1][2]
Ensure complete irrigation by keeping eyelids apart and moving them.[1] If contact lenses
are present, remove them if it is easy to do so and continue rinsing.[1][2] Seek medical
attention without delay, especially if pain or irritation persists.[1]

» Skin Contact: Should skin or hair contact occur, flush the affected area with running water
and soap, if available.[1] If irritation develops, seek medical attention.[1]

 Inhalation: If fumes or dust are inhaled, remove the individual from the contaminated area to
fresh air.[1][2] Other measures are typically not necessary unless symptoms develop.[1]

 Ingestion: Immediately provide a glass of water.[1] First aid is not generally required, but if in
doubt, contact a Poisons Information Centre or a doctor.[1]

Special Treatment: Treat symptomatically.[1]

Section 5: Fire-Fighting Measures
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o Extinguishing Media: There are no restrictions on the type of extinguisher that can be used.
Use media suitable for the surrounding fire.[1]

» Specific Hazards: The substance is non-combustible and not considered a significant fire
risk.[1] However, containers may burn and emit corrosive fumes in a fire.[1]

» Fire-Fighting Procedures:

o

Alert the Fire Brigade and inform them of the location and nature of the hazard.[1]
o Wear a breathing apparatus and protective gloves.[1]

o Prevent any spillage from entering drains or water courses.[1]

o Use fire-fighting procedures appropriate for the surrounding area.[1]

o If safe, remove containers from the path of the fire.[1]

o Cool fire-exposed containers with a water spray from a protected location.[1]

o Thoroughly decontaminate all equipment after use.[1]

Section 6: Accidental Release Measures

o Personal Precautions: Avoid all personal contact, including the inhalation of dust.[1] Wear
protective clothing, gloves, safety glasses, and a dust respirator.[1] Use in a well-ventilated
area and prevent concentration in low-lying areas.[1]

» Environmental Precautions: Prevent spillage from entering drains or waterways.[1] If
contamination occurs, advise emergency services.[1]

e Cleanup Procedures:

o Dry Spills: Use dry clean-up procedures to avoid generating dust.[1] Sweep, shovel, or
vacuum the material into a sealed, labeled container for disposal.[1]

o Wet Spills: Vacuum or shovel the material into labeled containers for disposal.[1]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://static.cymitquimica.com/products/54/pdf/sds-PC6533.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC6533.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC6533.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC6533.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC6533.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC6533.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC6533.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC6533.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC6533.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC6533.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC6533.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC6533.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC6533.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC6533.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC6533.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC6533.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC6533.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC6533.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Wash the spill area with large amounts of water and prevent runoff from entering drains.[1]

Section 7: Handling and Storage

» Safe Handling: Avoid all personal contact.[1] Do not eat, drink, or smoke in handling areas.[1]
Wash hands with soap and water after handling.[1] Launder contaminated clothing
separately before reuse.[1] Use only in a well-ventilated area.[1]

o Storage Conditions: Store in original containers in a cool, dry, and well-ventilated area.[1]
Keep containers securely sealed and protected from physical damage.[1] Store away from
incompatible materials and foodstuff containers.[1]

Section 8: Exposure Controls and Personal
Protection

o Engineering Controls: Use in a well-ventilated area.[1]

» Personal Protective Equipment (PPE):
o Eye and Face Protection: Wear safety glasses or chemical goggles.[1]
o Skin Protection: Wear protective gloves and clothing.[1]

o Respiratory Protection: Use a dust respirator if ventilation is inadequate or dust is
generated.[1]

Section 9: Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of 2,6-Dichloro-4-
(trifluoromethoxy)aniline.
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Property Value Source

White to gray to brown powder

Appearance or crystal [3]
Melting Point 30-34°C [3]
Refractive Index n20D 1.49 [3]
Solubility in water Not Available [1]
Vapour Pressure Not Available [1]

Note: Data for properties such as boiling point, density, and flash point are more readily
available for the related compound 2,6-Dichloro-4-(trifluoromethyl)aniline (CAS 24279-39-8)
and should not be confused with this substance.

Section 10: Stability and Reactivity

e Reactivity: See handling and storage recommendations in Section 7.[1]

Chemical Stability: The product is considered stable, and hazardous polymerization will not
occur.[1]

Conditions to Avoid: See Section 7.[1]

Incompatible Materials: See Section 7.[1]

Hazardous Decomposition Products: May emit corrosive fumes in a fire.[1] See Section 5.[1]

Section 11: Toxicological Information

 Inhalation: While not classified as causing respiratory tract irritation by EC Directives based
on animal models, good hygiene practice dictates that exposure should be minimized.[1]

 Ingestion: The material is not classified as "harmful by ingestion” by EC Directives due to a
lack of corroborating evidence.[1]
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o Skin Contact: Not thought to produce adverse health effects or skin irritation based on animal
models, though good hygiene requires minimizing exposure.[1]

o Eye Contact: This material can cause eye irritation and damage in some individuals.[1]

o Chronic Effects: Long-term exposure is not believed to produce chronic adverse health
effects.[1]

Section 12: Ecological Information

Data regarding the ecological effects of 2,6-Dichloro-4-(trifluoromethoxy)aniline is not
available in the provided search results.

Section 13: Disposal Considerations

» Disposal Method: Dispose of contents and containers at an authorized hazardous or special
waste collection point, in accordance with all local, regional, and national regulations.[1]

Section 14: Transport Information

Detailed transport information (UN number, hazard class, etc.) for 2,6-Dichloro-4-
(trifluoromethoxy)aniline is not specified in the provided search results. The information
available often pertains to the "trifluoromethyl" analogue.

Experimental Protocols & Methodologies

The safety data sheets referenced herein summarize the results of standardized toxicological
and safety testing but do not provide detailed experimental protocols. The methodologies for
first aid, fire-fighting, and accidental release are procedural and are detailed in their respective
sections above. For researchers requiring specific experimental designs for toxicological or
environmental fate studies (e.g., OECD Test Guidelines, EPA OCSPP Harmonized Guidelines),
consultation of primary toxicology literature or specialized databases is recommended.

Visualizations
Chemical Handling and Storage Workflow
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Caption: Logical workflow for the safe handling and storage of the chemical.
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First-Aid Response to Exposure
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Caption: Decision workflow for first-aid measures following exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,6-Dichloro-4-(trifluoromethoxy)aniline material safety
data sheet]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1300132#2-6-dichloro-4-trifluoromethoxy-aniline-
material-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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